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For researchers, scientists, and formulation professionals in the industrial coatings sector,
selecting the optimal rheology modifier is a critical step in achieving desired application
properties and final film performance, especially in high-solids formulations. This guide
provides a technical comparison of BYK's RHEOBYK line of rheology modifiers against
common alternatives, supported by experimental data and detailed methodologies.

High-solids coatings present unique rheological challenges due to their higher viscosity and
reduced solvent content. Effective rheology control is essential for preventing pigment settling
during storage, ensuring good anti-sagging properties during application on vertical surfaces,
and achieving excellent leveling for a smooth final appearance. RHEOBYK additives, a family
of organic rheology modifiers, are designed to address these challenges. This guide will focus
on the performance of key RHEOBYK products in comparison to other widely used rheology
modifiers such as polyamide waxes, hydrogenated castor oil derivatives, and fumed silica.

Comparative Performance Data

The selection of a rheology modifier is highly dependent on the specific coating system and
desired properties. Below is a summary of the typical performance characteristics of
RHEOBYK additives compared to their alternatives in a high-solids 2K epoxy formulation.
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Note: Performance can vary based on the specific formulation, including resin system, solvent
package, and pigment loading. The data presented is a qualitative summary based on typical
performance.

In-Depth Performance Analysis

RHEOBYK-430: This urea-modified polyamide is particularly effective in providing a strong
shear-thinning profile.[1] This means it imparts high viscosity at rest to prevent sagging and
settling, while the viscosity reduces significantly under the high shear of application (spraying,
brushing), allowing for easy handling. Its liquid form simplifies incorporation into the coating
system.

Polyamide Waxes (e.g., Crayvallac® ULTRA): These micronized amide wax rheology modifiers
are known for their robust performance, especially in 2K epoxy primers. They offer excellent
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sag resistance and are particularly noted for their very good recoatability, a critical factor in
multi-layer coating systems.

Hydrogenated Castor Oil Derivatives: This class of rheology modifiers provides a good balance
of sag resistance and leveling. They are a cost-effective option for achieving thixotropic
behavior in a variety of solvent-based systems.

Fumed Silica: While highly effective at providing sag resistance and anti-settling properties,
fumed silica can sometimes negatively impact leveling, leading to a less smooth surface finish.
It can also be more challenging to disperse properly compared to organic liquid rheology
modifiers.

Experimental Protocols

To ensure a comprehensive and objective comparison, standardized test methods are crucial.
The following are detailed methodologies for key experiments cited in the evaluation of
rheology modifiers.

Viscosity Measurement

Objective: To determine the viscous properties of the coating at different shear rates, simulating
conditions during storage, application, and leveling.

Method: Based on ISO 2884-2 and ASTM D2196. A rotational viscometer (e.g., Brookfield or
cone-and-plate type) is used to measure the viscosity of the coating sample at controlled
temperatures (typically 25°C).

e Low-Shear Viscosity: Measured at a low rotational speed (e.g., 1-10 rpm). This indicates the
resistance to flow under gravity and is relevant for storage stability (anti-settling).

e High-Shear Viscosity: Measured at a high rotational speed (e.g., 200 rpm or higher). This
simulates the application process and relates to the ease of brushing, rolling, or spraying.

» Thixotropic Index (TI): Calculated as the ratio of the low-shear viscosity to the high-shear
viscosity. A higher Tl indicates a more shear-thinning fluid.

Sag Resistance
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Objective: To assess the ability of a coating to resist downward flow when applied to a vertical
surface.

Method: Based on ASTM D4400. A multi-notch applicator is used to apply the coating onto a
test chart at various wet film thicknesses. The chart is immediately placed in a vertical position.

e The sag resistance is rated as the thickest stripe of coating that does not sag below the
bottom edge of the stripe.

o Results are typically reported in mils or micrometers.

Leveling

Objective: To evaluate the ability of a coating to flow out and form a smooth, uniform film after
application.

Method: A drawdown bar is used to apply the coating onto a sealed chart. A leveling test blade
with parallel notches is then drawn through the wet film.

e The degree of leveling is assessed visually by observing the extent to which the ridges from
the test blade have flowed out and disappeared.

e Avrating scale (e.g., 1 to 10, where 10 is perfect leveling) is often used.

Visualizing the Workflow

The selection of an appropriate rheology modifier is a multi-step process. The following
diagram illustrates a logical workflow for this selection and evaluation process.
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Caption: A workflow for selecting and evaluating rheology modifiers in high-solids coatings.
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The following diagram illustrates the mechanism of action for a typical shear-thinning rheology
modifier like RHEOBYK.

At Rest (Low Shear)

Interaction

Under Application (High Shear)

—~

=

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Caption: Shear-thinning mechanism of a rheology modifier in a coating system.

Conclusion

The choice of a rheology modifier for high-solids industrial coatings requires a careful balance
of performance properties. RHEOBYK products, particularly the polyamide-based grades, offer
an excellent combination of sag resistance, good leveling, and ease of incorporation. While
alternatives like polyamide waxes and hydrogenated castor oils also provide effective
rheological control, the selection will ultimately depend on the specific formulation requirements
and cost considerations. For optimal results, it is recommended to conduct a ladder study of
the selected rheology modifier to determine the ideal dosage for the specific coating system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

